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Abstract

Iron(Ill) bromide (FeBrs), or ferric bromide, is a versatile and powerful Lewis acid catalyst
integral to a multitude of organic transformations. Its efficacy stems from the pronounced
electrophilic character of the iron(lll) center, enabling it to activate a wide range of substrates.
This technical guide provides a comprehensive examination of the core principles governing
the Lewis acidity of FeBrs, details methods for its quantitative assessment, and presents a
mechanistic case study of its role in electrophilic aromatic substitution. The content herein is
intended to furnish researchers and professionals in chemical and pharmaceutical
development with a foundational understanding of this critical reagent.

The Core Concept of Lewis Acidity in Iron(lll)
Bromide

A Lewis acid is defined as a chemical entity capable of accepting a pair of electrons from an
electron-pair donor, known as a Lewis base, to form a Lewis adduct.[1] The Lewis acidity of
iron(Ill) bromide is a direct consequence of its unique electronic and structural properties.

Electronic Structure and Electron Deficiency

The central iron atom in FeBrs exists in a +3 oxidation state. It is bonded to three highly
electronegative bromine atoms, which inductively withdraw electron density from the iron
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center. This significant difference in electronegativity results in a substantial partial positive
charge on the iron atom, rendering it electron-deficient and thus a potent electron-pair
acceptor.[2]

Role of d-Orbitals in Adduct Formation

As a transition metal, iron possesses accessible, empty 3d orbitals.[3] These low-lying
unoccupied orbitals can readily accommodate a lone pair of electrons from a Lewis base. This
ability allows the iron center to expand its coordination sphere beyond the octet, a key feature
of many transition metal Lewis acids, facilitating the formation of a stable Lewis adduct.[2] The
reaction between FeBrs and a generic Lewis base (:B) to form an adduct can be visualized as
follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://en.wikipedia.org/wiki/Lewis_acids_and_bases
https://www.researchgate.net/publication/369415240_Molecular_Influences_on_the_Quantification_of_Lewis_Acidity_with_Phosphine_Oxide_Probes
https://en.wikipedia.org/wiki/Iron(III)_bromide
https://www.benchchem.com/product/b8816755#lewis-acidity-of-iron-iii-bromide-explained
https://www.benchchem.com/product/b8816755#lewis-acidity-of-iron-iii-bromide-explained
https://www.benchchem.com/product/b8816755#lewis-acidity-of-iron-iii-bromide-explained
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8816755?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

